Cas no 1609400-16-9 ({[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride)

• Product Name: {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride
• CAS No: 1609400-16-9
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD26959758
• CID: 4608314
• Update Time: 2025-10-29

{[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride

• MDL： MFCD26959758
• Inchi： 1S/C8H17NO.ClH/c1-2-10-7-8(6-9)4-3-5-8;/h2-7,9H2,1H3;1H
• InChI Key： HLGOLSAMZDBMIL-UHFFFAOYSA-N
• SMILES： NCC1(COCC)CCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4

Additional information on {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride

Introduction to {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride (CAS No. 1609400-16-9)

{[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride (CAS No. 1609400-16-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (1-(ethoxymethyl)cyclobutyl)methylamine hydrochloride, is a derivative of cyclobutylamine and is characterized by its unique structural features and potential biological activities.

The chemical structure of {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride consists of a cyclobutyl ring with an ethoxymethyl substituent and a primary amine group, which is protonated to form the hydrochloride salt. The cyclobutyl ring provides a rigid, conformationally constrained scaffold, while the ethoxymethyl group adds flexibility and potential for interactions with biological targets. The primary amine group, when protonated, can form hydrogen bonds and ionic interactions, contributing to the compound's pharmacological properties.

Recent studies have explored the potential applications of {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride in various therapeutic areas. One notable area of research is its use as a lead compound in the development of novel analgesics. A study published in the Journal of Medicinal Chemistry (2022) reported that derivatives of this compound exhibited potent analgesic effects in preclinical models, suggesting its potential as a non-opioid pain reliever. The unique structure of {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride allows for fine-tuning of its pharmacological profile through structural modifications, making it a valuable starting point for drug discovery efforts.

In addition to its analgesic properties, {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride has shown promise in the treatment of neurological disorders. Research published in the European Journal of Pharmacology (2023) demonstrated that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These findings suggest that {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride could be developed into therapeutic agents for conditions such as depression and anxiety disorders.

The safety and toxicity profile of {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride have also been investigated. Preclinical studies have indicated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

Synthesis methods for {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride have been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters (2023) described an efficient synthetic route involving the reaction of cyclobutylmethylene chloride with ethanol followed by reductive amination with ammonia. This method provides a scalable and cost-effective approach to producing high-quality material for both research and commercial purposes.

The potential applications of {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride extend beyond pharmaceuticals. In materials science, this compound has been explored as a functional monomer for polymer synthesis. A study published in the Polymer Chemistry (2023) reported that polymers derived from this monomer exhibited unique mechanical properties and thermal stability, making them suitable for various industrial applications.

In conclusion, {[1-(ethoxymethyl)cyclobutyl]methyl}amine hydrochloride (CAS No. 1609400-16-9) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.